Cas no 66172-79-0 (bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate)

bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate structure
66172-79-0 structure
Product Name:bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate
CAS No:66172-79-0
MF:C54H95O16P
MW:1031.29628014565
CID:963426
PubChem ID:105315
Update Time:2025-04-19

bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

    • bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl] hydrogen phosphate
    • bis[2-[2-[2-[2-[2-[2-(2-nonylphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl] hydrogen phosphate
    • 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(nonylphenoxy)-, 1,1'-(hydrogen phosphate)
    • 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(nonylphenoxy)-, hydrogen phosphate
    • Bis(17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl) hydrogen phosphate
    • bis[17-(2-nonylphenoxy)-3,6,9,12,15-pentaoxaheptadec-1-yl] hydrogen phosphate
    • Di(nonylphenol hexa(oxyethylene))hydrogen phosphate
    • CXJNUUJXSIVKDP-UHFFFAOYSA-N
    • Bis[17-(nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-yl]hydrogen phosphate
    • NS00035968
    • 66172-79-0
    • EINECS 266-216-4
    • DTXSID7070426
    • Inchi: 1S/C54H95O16P/c1-3-5-7-9-11-13-15-21-51-23-17-19-25-53(51)67-47-43-63-39-35-59-31-27-57-29-33-61-37-41-65-45-49-69-71(55,56)70-50-46-66-42-38-62-34-30-58-28-32-60-36-40-64-44-48-68-54-26-20-18-24-52(54)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22,27-50H2,1-2H3,(H,55,56)
    • InChI Key: CXJNUUJXSIVKDP-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCCOCCOCCOCCOCCOCCOC1C=CC=CC=1CCCCCCCCC)OCCOCCOCCOCCOCCOCCOC1C=CC=CC=1CCCCCCCCC

Computed Properties

  • Exact Mass: 1030.63605
  • Monoisotopic Mass: 1030.636
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 71
  • Rotatable Bond Count: 56
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 167Ų

Experimental Properties

  • Density: 1.078
  • Boiling Point: 921.4°C at 760 mmHg
  • Flash Point: 511.1°C
  • Refractive Index: 1.495
  • PSA: 166.52
  • LogP: 10.03020
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